Cas no 1807797-04-1 (4-Methoxy-1-(pyridin-3-yl)pentane-1,3-dione)
4-Methoxy-1-(pyridin-3-yl)pentane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxy-1-(pyridin-3-yl)pentane-1,3-dione
- 1807797-04-1
- EN300-1127999
- 4-Methoxy-1-(pyridin-3-yl)pentane-1,3-dione
-
- Inchi: 1S/C11H13NO3/c1-8(15-2)10(13)6-11(14)9-4-3-5-12-7-9/h3-5,7-8H,6H2,1-2H3
- InChI Key: YBVYKNOVDRWUEH-UHFFFAOYSA-N
- SMILES: O(C)C(C)C(CC(C1C=NC=CC=1)=O)=O
Computed Properties
- Exact Mass: 207.08954328g/mol
- Monoisotopic Mass: 207.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 56.3Ų
4-Methoxy-1-(pyridin-3-yl)pentane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1127999-0.05g |
4-methoxy-1-(pyridin-3-yl)pentane-1,3-dione |
1807797-04-1 | 95% | 0.05g |
$647.0 | 2023-10-26 | |
| Enamine | EN300-1127999-0.1g |
4-methoxy-1-(pyridin-3-yl)pentane-1,3-dione |
1807797-04-1 | 95% | 0.1g |
$678.0 | 2023-10-26 | |
| Enamine | EN300-1127999-0.25g |
4-methoxy-1-(pyridin-3-yl)pentane-1,3-dione |
1807797-04-1 | 95% | 0.25g |
$708.0 | 2023-10-26 | |
| Enamine | EN300-1127999-0.5g |
4-methoxy-1-(pyridin-3-yl)pentane-1,3-dione |
1807797-04-1 | 95% | 0.5g |
$739.0 | 2023-10-26 | |
| Enamine | EN300-1127999-1.0g |
4-methoxy-1-(pyridin-3-yl)pentane-1,3-dione |
1807797-04-1 | 1g |
$1142.0 | 2023-06-09 | ||
| Enamine | EN300-1127999-2.5g |
4-methoxy-1-(pyridin-3-yl)pentane-1,3-dione |
1807797-04-1 | 95% | 2.5g |
$1509.0 | 2023-10-26 | |
| Enamine | EN300-1127999-5.0g |
4-methoxy-1-(pyridin-3-yl)pentane-1,3-dione |
1807797-04-1 | 5g |
$3313.0 | 2023-06-09 | ||
| Enamine | EN300-1127999-10.0g |
4-methoxy-1-(pyridin-3-yl)pentane-1,3-dione |
1807797-04-1 | 10g |
$4914.0 | 2023-06-09 | ||
| Enamine | EN300-1127999-1g |
4-methoxy-1-(pyridin-3-yl)pentane-1,3-dione |
1807797-04-1 | 95% | 1g |
$770.0 | 2023-10-26 | |
| Enamine | EN300-1127999-5g |
4-methoxy-1-(pyridin-3-yl)pentane-1,3-dione |
1807797-04-1 | 95% | 5g |
$2235.0 | 2023-10-26 |
4-Methoxy-1-(pyridin-3-yl)pentane-1,3-dione Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 4-Methoxy-1-(pyridin-3-yl)pentane-1,3-dione
Introduction to 4-Methoxy-1-(pyridin-3-yl)pentane-1,3-dione (CAS No. 1807797-04-1)
4-Methoxy-1-(pyridin-3-yl)pentane-1,3-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1807797-04-1, is a compound of significant interest in the field of medicinal chemistry and drug discovery. This heterocyclic ketone derivative features a unique structural framework that combines a pyridine moiety with a pentane backbone, further functionalized by a methoxy group and diketone units. The precise arrangement of these chemical groups imparts distinct physicochemical properties and biological activities, making it a valuable scaffold for the development of novel therapeutic agents.
The compound's structure consists of a six-membered pyridine ring substituted at the 3-position with an ethyl group, which is further connected to a pentane chain. The chain terminates with two ketone functionalities at the 1 and 3 positions, while a methoxy group is attached to the pyridine ring. This configuration creates multiple sites for chemical modification, enabling synthetic chemists to explore diverse derivatives with tailored biological profiles.
Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 4-Methoxy-1-(pyridin-3-yl)pentane-1,3-dione as a lead compound for pharmacological investigations. Its molecular structure suggests interactions with various biological targets, including enzymes and receptors implicated in metabolic disorders, inflammation, and neurodegenerative diseases. The presence of both hydrophobic and polar regions in its structure enhances its solubility and bioavailability, critical factors for drug-like properties.
In the realm of medicinal chemistry, the diketone moiety in 4-Methoxy-1-(pyridin-3-yl)pentane-1,3-dione has been shown to exhibit pronounced electrophilic character, facilitating nucleophilic addition reactions that can be exploited for further derivatization. This reactivity has been leveraged in synthetic protocols to generate libraries of analogs for high-throughput screening (HTS). Such libraries are instrumental in identifying compounds with enhanced potency, selectivity, and reduced toxicity.
One particularly noteworthy application of this compound is its investigation as a potential scaffold for kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is frequently associated with cancer and inflammatory diseases. The pyridine ring in 4-Methoxy-1-(pyridin-3-yl)pentane-1,3-dione serves as an excellent pharmacophore for binding to ATP pockets in kinase active sites. Preclinical studies have demonstrated that derivatives of this compound can modulate kinase activity, offering promising leads for therapeutic intervention.
The methoxy group at the 4-position of the pyridine ring contributes to the compound's metabolic stability while also influencing its electronic properties. This balance between stability and reactivity makes 4-Methoxy-1-(pyridin-3-yl)pentane-1,3-dione an attractive candidate for further optimization. Medicinal chemists have employed structure-based drug design (SBDD) techniques to refine its pharmacokinetic profile, aiming to enhance its bioavailability and target engagement.
Another area of interest is the compound's potential as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in organic synthesis to construct carbon-carbon bonds. These reactions enable the introduction of additional functional groups or heterocyclic moieties, expanding the chemical space accessible through this scaffold.
The diketone units in 4-Methoxy-1-(pyridin-3-yl)pentane-1,3-dione also participate in tautomerism, existing in equilibrium with enol forms under physiological conditions. This dynamic equilibrium can influence both the reactivity and solubility of the compound, factors that must be carefully considered during drug development. Computational studies have been instrumental in predicting tautomeric preferences and their impact on biological activity.
Recent publications highlight the compound's role in exploring novel therapeutic strategies for neurological disorders. The pyridine scaffold has been implicated in modulating neurotransmitter systems, particularly those involving acetylcholine and glutamate receptors. Preclinical models have shown that derivatives of 4-Methoxy-1-(pyridin-3-yl)pentane-1,3-dione can attenuate neuroinflammation and protect against oxidative stress-induced neuronal damage.
The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors such as pyridine derivatives and aliphatic aldehydes or ketones. Advances in synthetic methodologies have enabled more efficient routes to 4-Methoxy-1-(pyridin-3-y]pentane-l ,3-dione, reducing reaction times and improving yields. These improvements are crucial for scalability when transitioning from lab-scale synthesis to industrial production.
In conclusion,4-Methoxy-l-(pyridin - 3 - y l )pentane - 1 , 3 - dione (CAS No. 1807797 - 04 - 1 ) represents a compelling scaffold for medicinal chemistry research due to its unique structural features and diverse biological activities . Its potential applications span across multiple therapeutic areas , including oncology , neurology , and inflammation . Continued investigation into this compound promises to yield novel insights into disease mechanisms while providing valuable starting points for drug development pipelines .
1807797-04-1 (4-Methoxy-1-(pyridin-3-yl)pentane-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)